Cas no 33551-92-7 (bromophenol blue sodium salt)

bromophenol blue sodium salt structure
bromophenol blue sodium salt structure
Product Name:bromophenol blue sodium salt
CAS No:33551-92-7
MF:C19H9Br4NaO5S
MW:691.942532300949
CID:918120
Update Time:2024-06-14

bromophenol blue sodium salt Chemical and Physical Properties

Names and Identifiers

    • bromophenol blue sodium salt
    • sodium,3,5-dibromo-4-[3-(2,6-dibromo-4-hydroxyphenyl)-1,1-dioxo-2,1λ<sup>6</sup>-benzoxathiol-3-yl]phenolate
    • EINECS 252-170-2
    • Phenol,4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(2,6-dibromo-,monosodium salt
    • UNII-1YEO6NB5V5
    • TETRABROMO-3,3',5,5'-PHENOLSULPHONPHTALEIN SODIUM SALT
    • SODIUM 3',3'',5',5''-TETRABROMOPHENOL SULFONEPHTHALATE
    • SODIUM BROMOPHENOL BLUE
    • BROMOPHENOL BLUE NA-SALT
    • BROMPHENOL BLUE
    • BROMPHENOL BLUE, SODIUM SALT
    • BROMPHENOL BLUE SODIUM SALT, WATER SOLUBLE
    • BROMOPHENOL BLUE, WATER SOLUBLE
    • Inchi: 1S/C19H10Br4O5S.Na/c20-12-5-9(6-13(21)18(12)24)17(10-7-14(22)19(25)15(23)8-10)11-3-1-2-4-16(11)29(26,27)28;/h1-8,24H,(H,26,27,28);/q;+1/p-1
    • InChI Key: TWKDJMRHSLWRFI-UHFFFAOYSA-M
    • SMILES: C(=C1/C=C(C(=O)C(Br)=C/1)Br)(\C1=CC(=C(O)C(Br)=C1)Br)/C1C=CC=CC=1S([O-])(=O)=O.[Na+]

Computed Properties

  • Exact Mass: 687.68000
  • Monoisotopic Mass: 687.680189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 700
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95

Experimental Properties

  • Density: 0.985
  • Melting Point: 300 °C
  • PSA: 102.88000
  • LogP: 6.84430

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